Cas no 1361295-05-7 (cis-Hexahydro-2H-furo[2,3-c]pyrrole)
cis-Hexahydro-2H-furo[2,3-c]pyrrole Chemical and Physical Properties
Names and Identifiers
-
- cis-Hexahydro-2H-furo[2,3-c]pyrrole
- cis-Hexahydro-furo[2,3-c]pyrrole
- (3aS,6aS)-Hexahydro-furo[2,3-c]pyrrole
- (3AS,6aS)-hexahydro-2H-furo[2,3-c]pyrrole
- A924794
- (3As,6aS)-3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrole
-
- MDL: MFCD28390337
- Inchi: 1S/C6H11NO/c1-2-8-6-4-7-3-5(1)6/h5-7H,1-4H2/t5-,6+/m0/s1
- InChI Key: KUQSQOIIMSDGFF-NTSWFWBYSA-N
- SMILES: O1CC[C@H]2CNC[C@@H]12
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 94.5
- XLogP3: -0.1
- Topological Polar Surface Area: 21.3
cis-Hexahydro-2H-furo[2,3-c]pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM500726-1g |
cis-Hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 97% | 1g |
$1190 | 2023-02-18 | |
| eNovation Chemicals LLC | Y1124364-500mg |
cis-Hexahydro-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 500mg |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124364-1g |
cis-Hexahydro-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 1g |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1124364-5g |
cis-Hexahydro-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 5g |
$4475 | 2024-07-28 | |
| Enamine | EN300-245770-0.05g |
rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 0.05g |
$151.0 | 2024-06-19 | |
| Enamine | EN300-245770-0.1g |
rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 0.1g |
$225.0 | 2024-06-19 | |
| Enamine | EN300-245770-0.25g |
rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 0.25g |
$321.0 | 2024-06-19 | |
| Enamine | EN300-245770-0.5g |
rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 0.5g |
$506.0 | 2024-06-19 | |
| Enamine | EN300-245770-1.0g |
rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 1.0g |
$649.0 | 2024-06-19 | |
| Enamine | EN300-245770-2.5g |
rac-(3aR,6aR)-hexahydro-2H-furo[2,3-c]pyrrole |
1361295-05-7 | 95% | 2.5g |
$1272.0 | 2024-06-19 |
cis-Hexahydro-2H-furo[2,3-c]pyrrole Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on cis-Hexahydro-2H-furo[2,3-c]pyrrole
CIS-Hexahydro-2H-furo[2,3-c]pyrrole: A Key Compound in Modern Biochemical Research
CIS-Hexahydro-2H-furo[2,3-c]pyrrole, with the chemical identifier CAS No. 1361295-05-7, represents a significant advancement in the field of synthetic organic chemistry. This compound, characterized by its unique bicyclic structure, has garnered attention for its potential applications in pharmaceutical development and molecular biology. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.
The furo[2,3-c]pyrrole core of this molecule is a derivative of the pyrrolidine ring, which is known for its versatility in drug design. The cis-configuration imparts specific stereochemical properties that are crucial for its biological activity. Researchers have demonstrated that this compound can interact with various protein targets, including ion channels and G-protein coupled receptors, which are central to many physiological processes.
Recent advancements in computational chemistry have enabled the precise modeling of CIS-Hexahydro-2H-furo[2,3-c]pyrrole's molecular interactions. A 2023 study published in Journal of Medicinal Chemistry revealed that this compound exhibits selective binding affinity for the TRPV1 receptor, which is implicated in pain sensation and inflammation. This finding underscores its potential as a novel analgesic agent.
The synthesis of CIS-Hexahydro-2H-furo[2,3-c]pyrrole has been optimized using green chemistry principles to enhance sustainability. A 2024 report in Organic & Biomolecular Chemistry described a one-pot microwave-assisted method that reduces reaction time and waste generation. This approach aligns with the growing emphasis on eco-friendly synthetic strategies in pharmaceutical research.
Structural elucidation of this compound has been facilitated by advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) and X-ray crystallography have provided detailed insights into its conformational flexibility, which is critical for understanding its pharmacological profile. These data have been instrumental in guiding the design of analogs with improved potency and selectivity.
Biological assays have shown that CIS-Hexahydro-2H-furo[2,3-c]pyrrole exhibits low cytotoxicity, making it a favorable candidate for drug development. In vitro studies using human cell lines have demonstrated its ability to modulate inflammatory responses without inducing significant cellular stress. This property is particularly valuable in the context of chronic disease management.
Recent research has also explored the potential of this compound in neurodegenerative disorders. A 2023 preclinical study published in Neuropharmacology found that CIS-Hexahydro-2,3-c]pyrrole can cross the blood-brain barrier and exert neuroprotective effects in models of Alzheimer's disease. These findings suggest its potential as a therapeutic agent for cognitive disorders.
The pharmacokinetic profile of CIS-Hexahydro-2H-furo[2,3-c]pyrrole has been extensively characterized. Studies indicate that it has favorable oral bioavailability and a prolonged half-life, which are essential attributes for drug candidates. These properties reduce the frequency of administration, enhancing patient compliance.
Combinatorial approaches have been employed to explore the chemical space of this compound. A 2024 study in Chemical Science reported the synthesis of several derivatives with modified functional groups, which showed enhanced activity against specific targets. These modifications have allowed researchers to fine-tune the compound's pharmacological properties for different therapeutic applications.
Furthermore, the compound's interaction with lipid membranes has been investigated to understand its mechanism of action. Atomic force microscopy studies have revealed that CIS-Hexahydro-2H-furo[2,3-c]pyrrole can induce membrane curvature changes, which may be relevant to its cellular effects. This insight provides a foundation for further mechanistic studies.
Collaborative efforts between academia and industry have accelerated the development of this compound. Pharmaceutical companies are actively exploring its potential in various therapeutic areas, including oncology and metabolic disorders. These partnerships are driving the translation of basic research into clinical applications.
Regulatory considerations for the development of CIS-Hexahydro-2H-furo[2,3-c]pyrrole are being addressed through rigorous preclinical testing. The compound has passed initial safety assessments, and its toxicological profile is being evaluated to ensure its suitability for human trials. These evaluations are critical for meeting regulatory standards in drug development.
Future research directions include the exploration of this compound's role in epigenetic regulation. Preliminary data suggest that it may influence histone modifications, which could have implications for gene expression and disease pathogenesis. These findings open new avenues for its application in precision medicine.
In conclusion, CIS-Hexahydro-2H-furo[2,3-c]pyrrole represents a promising molecule with diverse applications in biomedical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and therapeutic innovation. Continued research and development are expected to unlock its full potential in addressing complex medical challenges.
1361295-05-7 (cis-Hexahydro-2H-furo[2,3-c]pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)